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Compound of Interest

Compound Name: HM03

Cat. No.: B1663266 Get Quote

For researchers, scientists, and drug development professionals investigating the compound

designated as HM03, a comprehensive understanding of its safety and toxicity is paramount.

However, based on publicly accessible information, a detailed toxicological profile for a

compound specifically and uniquely identified as "HM03" appears to be limited. The primary

source of safety information currently available is a Material Safety Data Sheet (MSDS) from a

commercial supplier.

This guide serves to consolidate and present the available safety information for HM03, while

also highlighting the significant gaps in the public knowledge base regarding its detailed

toxicological properties.

Summary of Available Safety Data
The available MSDS for HM03 provides initial safety guidance for handling the compound in a

research setting. It is important to note that this information is preliminary and does not

substitute for comprehensive preclinical toxicology studies.

Key Safety Information from the Material Safety Data Sheet:
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Parameter Information

Product Name HM03

Synonyms HM-03; NSC130813

Chemical Formula C26H27ClN4O2

Molecular Weight 462.97

Identified Uses
For research use only, not for human or

veterinary use.[1]

Hazard Identification
Not classified as a hazardous substance or

mixture.[1]

First Aid Measures:

Exposure Route Recommended Action

Inhalation

Relocate to fresh air. If breathing is difficult,

provide cardiopulmonary resuscitation (CPR).

Avoid mouth-to-mouth resuscitation.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. A physician should be consulted.

Eye Contact

Remove contact lenses, and flush eyes

immediately with large amounts of water,

separating eyelids to ensure adequate flushing.

A physician should be consulted promptly.

Ingestion

Wash out the mouth with water if the person is

conscious. Do not give anything by mouth to an

unconscious person. Seek medical attention. Do

not induce vomiting unless directed by medical

personnel.

Fire Fighting and Accidental Release Measures:
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Situation Recommended Action

Suitable Extinguishing Media
Use water spray, dry chemical, foam, or carbon

dioxide fire extinguisher.[1]

Special Hazards May emit irritant fumes during combustion.[1]

Accidental Release

Use full personal protective equipment. Avoid

breathing vapors, mist, dust, or gas. Ensure

adequate ventilation. Prevent further leakage or

spillage and keep the product away from drains

or water courses.

Gaps in the Publicly Available Toxicological Data
A thorough search of public databases and scientific literature did not yield any in-depth

preclinical or clinical toxicology studies for a compound specifically designated as HM03. This

indicates that comprehensive data on the following critical aspects of its safety profile are not

publicly available:

Acute, Sub-chronic, and Chronic Toxicity: No information on single-dose or repeated-dose

toxicity studies in animal models was found.

Genotoxicity and Mutagenicity: There are no publicly available results from standard assays

such as the Ames test, chromosomal aberration tests, or in vivo micronucleus assays.

Carcinogenicity: No long-term carcinogenicity studies in animals have been published.

Reproductive and Developmental Toxicity: Information on the potential effects of HM03 on

fertility, embryonic development, and offspring is not available.

Safety Pharmacology: Studies investigating the effects of HM03 on vital functions (e.g.,

cardiovascular, respiratory, and central nervous systems) are not in the public domain.

Mechanism of Toxicity: Without dedicated studies, the potential mechanisms by which HM03
might exert toxic effects remain unknown.

Experimental Workflows and Signaling Pathways
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Due to the absence of published research on the biological effects and mechanism of action of

HM03, it is not possible to provide diagrams of experimental workflows or associated signaling

pathways.

For researchers considering further investigation of HM03, a standard preclinical safety and

toxicity evaluation workflow would be necessary. The following diagram illustrates a logical

progression for such an investigation.

In Vitro Studies In Vivo - Acute Toxicity In Vivo - Repeated Dose Toxicity Specialized Toxicology

Genotoxicity Assays (Ames, etc.) Cytotoxicity Assays Metabolic Stability Single Dose Escalation Studies LD50 Determination Sub-chronic Studies (e.g., 28-day) Chronic Studies (e.g., 90-day) Toxicokinetics Safety Pharmacology Reproductive/Developmental Toxicity Carcinogenicity Bioassays In Vitro Studies

In Vivo - Acute Toxicity

In Vivo - Repeated Dose Toxicity

Specialized Toxicology

Click to download full resolution via product page

Caption: A logical workflow for preclinical safety and toxicity assessment.

Disclaimer: The information presented in this document is based on the limited publicly

available data. It is intended for informational purposes for a scientific audience and should not

be considered a complete or definitive safety and toxicity profile of HM03. Any handling or use

of this compound should be conducted with caution and in accordance with appropriate

laboratory safety practices. Further in-depth research is required to establish a comprehensive

understanding of its toxicological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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